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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylacetamide-d9 (DMAC-d9) is the deuterated form of N,N-Dimethylacetamide, a
versatile polar aprotic solvent.[1] It is frequently utilized in nuclear magnetic resonance (NMR)
spectroscopy and as a stable isotope tracer in various research and development applications.
[2] Given its prevalence in laboratory settings, a thorough understanding of its safety profile is
paramount for ensuring the well-being of personnel and the integrity of experimental work. This
guide provides a comprehensive overview of the safety data, handling procedures, and
emergency protocols associated with N,N-Dimethylacetamide-d9.

Chemical Identification and Physical Properties

Precise identification and knowledge of physical characteristics are foundational to the safe
handling of any chemical substance. DMAC-d9 is a colorless, water-miscible, high-boiling
liquid.[2][3]

Table 1: Chemical Identification of N,N-Dimethylacetamide-d9
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Identifier Value

) 2,2,2-trideuterio-N,N-
Chemical Name o , _
bis(trideuteriomethyl)acetamide[4]

CAS Number 116057-81-9[5][6][7]; 16727-10-9[8][9]
Molecular Formula C4DoNOJ[1][10]

Linear Formula CDsCON(CDs3)2[2][9]

Molecular Weight 96.18 g/mol [4][9]

Synonyms DMA-d9, Acetic Acid Dimethylamide-d9[9]

Table 2: Physical and Chemical Properties of N,N-Dimethylacetamide-d9

Property Value

Appearance Colorless liquid[2][3]
Melting Point -20 °C[2][3]

Boiling Point 164-166 °C

Density 1.033 g/mL at 25 °C
Flash Point 70 °C (158 °F)[2]
Refractive Index n20/D 1.438[2]
Solubility Miscible with water[2]

i Vapors are heavier than air and may form
Vapor Properties _ _
explosive mixtures[5][11]

Hazard Identification and GHS Classification

N,N-Dimethylacetamide-d9 is classified as a hazardous substance under the Globally
Harmonized System (GHS). The primary concerns are its combustibility, acute toxicity upon
dermal contact or inhalation, serious eye irritation, and potential for reproductive harm.[4][5][10]
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Table 3: GHS Hazard Classification for N,N-Dimethylacetamide-d9

Hazard Class Category Hazard Statement
o H227: Combustible liquid[5]
Flammable Liquids 4
[11]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[5][6][10]
. . H332: Harmful if inhaled[5][6]
Acute Toxicity, Inhalation 4
[10]
. o H319: Causes serious eye
Serious Eye Damage/Irritation 2 o
irritation[5][6][10]
] o H360D: May damage the
Reproductive Toxicity 1B ]
unborn child[5][6][10]
i . H351: Suspected of causing
Carcinogenicity 2

cancer[11]

Toxicological Profile

The toxicological effects of DMAC-d9 are significant, with reproductive toxicity being a primary

concern.[5][10] It is readily absorbed through the skin and via inhalation.[12] Chronic exposure

to its non-deuterated analogue has been associated with hepatotoxicity.[3]

Table 4: Acute Toxicity Information
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Exposure Route Hazard Level Notes

The dermal LD50 for the non-

deuterated form in rabbits is
Dermal Harmful[5][10] 2100-3600 mg/kg.[13] Can be

absorbed through the skin

from the gaseous phase.[12]

Symptoms of overexposure

may include headache,

Inhalation Harmful[5][10] T )
dizziness, tiredness, nausea,
and vomiting.[7]
The oral LD50 for the non-
Oral Low Acute Toxicity deuterated form in rats ranges
from 3000 to 6000 mg/kg.[13]
) ] Causes serious eye irritation
Eye Contact Serious Irritant[5][10]

upon contact.[5][10]

Experimental Protocols and Procedures

Safe laboratory practice necessitates established protocols for both routine handling and
emergency situations.

Protocol 1: Standard Handling and Personal Protective
Equipment (PPE) Workflow

This protocol outlines the necessary engineering controls and PPE for minimizing exposure
during routine laboratory operations.

e Engineering Controls Assessment: Before handling, ensure work is performed in a well-
ventilated area, preferably within a chemical fume hood.[5][14] Confirm that safety showers
and eyewash stations are readily accessible.[8]

o Personal Protective Equipment (PPE) Selection: Adhere to the workflow illustrated in the
diagram below.
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e Glove Selection and Inspection: Use chemically resistant gloves tested according to EN 374
standards.[6] Before use, inspect gloves for any signs of degradation or perforation.[14]

e Hygiene Practices: Wash hands thoroughly after handling the substance.[5] Do not eat,
drink, or smoke in work areas.[6] Contaminated clothing should be removed and washed
before reuse.[7]

PPE Workflow for Handling N,N-Dimethylacetamide-d9

Assess Task & Potential Exposure

Implement Engineering Controls
(e.g., Fume Hood, General Ventilation)

Select Personal Protective Equipment (PPE)

Mandatory As Needed

Required| PPE

Eye/Face Protection Skin Protection Respiratory Protection

(Goggles/Face Shield - EN 166) (Chemically Resistant Gloves & Lab Coat) (If ventilation is inadequate)

Click to download full resolution via product page

Caption: Workflow for selecting appropriate personal protective equipment (PPE).

Protocol 2: Accidental Spill Response

This protocol provides a systematic approach to managing an accidental release of N,N-
Dimethylacetamide-d9.
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e Immediate Actions: Evacuate non-essential personnel from the affected area.[14] Remove all
sources of ignition (open flames, sparks, hot surfaces).[14]

e Ensure Responder Safety: Don appropriate PPE, including respiratory protection, before
entering the spill area.[14]

e Ventilation: Ensure the area is adequately ventilated to disperse vapors.[5]

» Containment: Prevent the spill from spreading or entering drains by using an inert, absorbent
material such as sand, diatomite, or a universal binder.[5][14]

e Collection and Cleanup: Carefully collect the absorbed material using non-sparking tools and
place it into a suitable, sealed container for disposal.[5][11]

» Final Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the contaminated waste and materials in accordance with local,
regional, and national regulations.[7]

Spill Detected Ensure Personal Safety Eliminate Ignition Vel AER Contain Spill Collect & Place in Dispose of Waste
P! (Don Full PPE) Sources (Use Absorbent Material) Sealed Container (Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Storage and Emergency Procedures

Proper storage is critical for maintaining chemical stability and safety. Emergency
preparedness ensures a rapid and effective response to unforeseen incidents.

Handling and Storage

o Handling: Always work in a well-ventilated area and use equipment designed to prevent
static discharge.[11] Ground and bond containers during transfer.[5] Avoid contact with skin,
eyes, and clothing, and prevent inhalation of vapors.[8][14]
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7] The

substance should be stored locked up and protected from sunlight and sources of ignition.[7]

[11] For long-term storage of solutions, temperatures of -20°C or -80°C may be required to

maintain stability.[1]

First Aid and Fire-Fighting

Table 5: First Aid Measures by Exposure Route

Exposure Route

First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[7] Seek medical

advice if irritation persists or if you feel unwell.[6]

[7]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids apart.[6] Remove
contact lenses if present and easy to do.

Continue rinsing and get medical attention.[7]

Ingestion

Do NOT induce vomiting.[6] Clean the mouth
with water and drink plenty of water afterwards.
[7] Never give anything by mouth to an
unconscious person and seek immediate
medical advice.[6][14]

Table 6: Fire-Fighting Guidance
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Aspect Recommendation

) S ] Use carbon dioxide (COz), dry chemical powder,
Suitable Extinguishing Media
or foam.[7]

) o ] Avoid using a direct water jet, as it may spread
Unsuitable Extinguishing Media the i
e fire.

Combustion may produce toxic gases, including
Hazardous Combustion Products carbon monoxide (CO), carbon dioxide (CO2),

and nitrogen oxides (NOX).[5]

Firefighters should wear a self-contained
Protective Equipment for Firefighters breathing apparatus (SCBA) and full protective
gear.[14][15]

In conclusion, while N,N-Dimethylacetamide-d9 is an invaluable tool in scientific research, it
possesses a significant hazard profile that demands respect and careful management. By
adhering to the guidelines presented in this document, researchers, scientists, and drug
development professionals can mitigate risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. fishersci.com [fishersci.com]

9. cdnisotopes.com [cdnisotopes.com]

e 10. armar-europa.de [armar-europa.de]

e 11. sds.chemdox.com [sds.chemdox.com]

e 12. series.publisso.de [series.publisso.de]

e 13. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
e 14. isotope.com [isotope.com]

e 15. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of N,N-
Dimethylacetamide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047819#n-n-dimethylacetamide-d9-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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